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Compound of Interest

Compound Name:
4',5,7-Trihydroxy-6'-

methoxyflavanone

CAS No.: 57462-21-2

Cat. No.: B14608036

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 4',5,7-Trihydroxy-6-

methoxyflavanone, commonly known as 6-Methoxynaringenin. While sometimes referenced in

literature with varying methoxy positions (e.g., the rare 6'-isomer found in Iris unguicularis), the

predominant bioactive form utilized in pharmacological research is the A-ring substituted 6-

methoxy isomer.

This compound serves as a critical scaffold in medicinal chemistry, exhibiting a distinct

pharmacological profile characterized by anti-inflammatory, antioxidant, and cytotoxic activities.

Unlike its parent compound naringenin, the C6-methoxylation confers enhanced lipophilicity

and metabolic stability, modulating its interaction with key signaling proteins such as NF-κB and

iNOS. This guide synthesizes current structural insights, mechanistic pathways, and rigorous

experimental protocols to support further development in therapeutic applications.
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Chemical Profile & Structural Insights[1][2][3][4][5]
The biological efficacy of 6-Methoxynaringenin is dictated by its specific substitution pattern on

the flavanone skeleton.

Property Specification

IUPAC Name
(2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-6-

methoxy-2,3-dihydrochromen-4-one

Common Name 6-Methoxynaringenin

CAS Registry Number 94942-49-1

Molecular Formula C₁₆H₁₄O₆

Molecular Weight 302.28 g/mol

Key Structural Features

[1][2][3][4][5][6][7] • C2-C3 Single Bond: Allows

B-ring rotation, distinct from flavones (e.g.,

hispidulin).• C6-Methoxy Group: Steric bulk

prevents rapid metabolic conjugation at the A-

ring.• 5,7-Dihydroxy Motif: Essential for

hydrogen bonding in enzyme active sites.

Note on Isomerism: Researchers must distinguish this compound from its B-ring isomer, 4',5,7-
Trihydroxy-6'-methoxyflavanone, a rare constituent isolated from Iris unguicularis. While

structurally similar, the 6-methoxy (A-ring) isomer is the primary subject of extant

pharmacological data.

Pharmacological Spectrum[5][10]
Anti-Inflammatory Activity (Primary Mechanism)
The most potent activity of 6-Methoxynaringenin is the suppression of pro-inflammatory

mediators. It functions as a negative regulator of the NF-κB signaling pathway.

Mechanism: It inhibits the phosphorylation of IκBα, preventing the nuclear translocation of

the p65/p50 NF-κB complex. This downregulates the transcription of downstream targets like

inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).
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Quantitative Data:

NO Inhibition: IC₅₀ = 25.8 μM (in LPS-stimulated RAW 264.7 cells).

Cytokine Suppression: Significantly reduces TNF-α and IL-1β secretion in dose-dependent

manners.

Antioxidant Capacity
While less potent than flavonols (which possess a C2-C3 double bond), 6-Methoxynaringenin

exhibits significant radical scavenging activity due to the phenolic hydroxyls.

DPPH Scavenging: Moderate activity compared to ascorbic acid, but enhanced stability in

physiological media.

Cellular Protection: Mitigates oxidative stress-induced cytotoxicity in dermal fibroblasts.

Cytotoxicity and Anticancer Potential
Recent screenings have identified weak-to-moderate cytotoxic effects against specific tumor

cell lines, often acting via apoptosis induction.

LoVo Cells (Colon Cancer): IC₅₀ ≈ 61.23 μM.[7][8][9]

Mechanism: Disruption of mitochondrial membrane potential (

) and activation of Caspase-3.

Mechanistic Visualization
Diagram 1: Molecular Mechanism of Action (NF-κB
Pathway Inhibition)
The following diagram illustrates the signal transduction pathway where 6-Methoxynaringenin

exerts its anti-inflammatory effect.
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Caption: 6-Methoxynaringenin inhibits the IKK complex, preventing NF-κB activation and

subsequent inflammatory cytokine production.

Experimental Protocols
Isolation Workflow (From Artemisia or Scutellaria spp.)
To ensure high purity (>98%) for biological assays, a bioactivity-guided fractionation is

recommended.

Extraction:

Macerate 1 kg of air-dried aerial parts in MeOH (10L) for 72 hours at room temperature.

Concentrate under reduced pressure (Rotavapor) at 45°C to obtain crude extract.

Partitioning:

Suspend crude extract in H₂O.

Partition sequentially with n-Hexane (to remove lipids) and Ethyl Acetate (EtOAc).

Collect the EtOAc fraction (rich in flavonoids).

Chromatography (Purification):

Step A (Silica Gel): Load EtOAc fraction onto a Silica Gel 60 column. Elute with a gradient

of CHCl₃:MeOH (100:0 → 80:20).

Step B (Sephadex LH-20): Subject flavonoid-rich sub-fractions to Sephadex LH-20

(eluent: MeOH) to remove chlorophyll and polymeric tannins.

Step C (Recrystallization): Final purification via recrystallization in MeOH/CHCl₃ to yield

yellow needles.

Diagram 2: Isolation & Purification Logic
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Caption: Step-by-step bioactivity-guided isolation workflow to obtain high-purity 6-

Methoxynaringenin.

Nitric Oxide (NO) Inhibition Assay
This protocol validates the anti-inflammatory activity.

Cell Culture: Seed RAW 264.7 murine macrophages (1 × 10⁵ cells/well) in 96-well plates.

Incubate for 24h.

Treatment: Pre-treat cells with 6-Methoxynaringenin (concentrations: 5, 10, 25, 50 μM) for 1

hour.

Stimulation: Add LPS (1 μg/mL) and incubate for 24 hours.

Measurement (Griess Assay):
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Mix 100 μL of supernatant with 100 μL of Griess reagent (1% sulfanilamide + 0.1% NED in

2.5% H₃PO₄).

Incubate for 10 min at room temperature.

Measure absorbance at 540 nm.

Calculation: Determine IC₅₀ using a standard sodium nitrite curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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